Cas no 1730-94-5 (Pentanal, 3-methyl-, (3S)-)

• Product Name: Pentanal, 3-methyl-, (3S)-
• CAS No: 1730-94-5
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 1357156
• PubChem ID: 12477205
• Update Time: 2025-04-20

Pentanal, 3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-methyl-, (3S)-
• (3S)-3-methylpentanal
• SCHEMBL13847596
• YJWJGLQYQJGEEP-LURJTMIESA-N
• 1730-94-5
• DTXSID60499754
• (S)-3-Methylpentanal

• Inchi： 1S/C6H12O/c1-3-6(2)4-5-7/h5-6H,3-4H2,1-2H3/t6-/m0/s1
• InChI Key： YJWJGLQYQJGEEP-LURJTMIESA-N
• SMILES： O=CC[C@@H](C)CC

Computed Properties

• Exact Mass: 100.088815002g/mol
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų